4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12N6O3S2/c1-2-18-6-8(11(14-18)12(13)19)17-23(20,21)9-5-3-4-7-10(9)16-22-15-7/h3-6,17H,2H2,1H3,(H2,13,19)
• InChI Key: GYUIDXLERNLTTE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)N)NS(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C12H12N6O3S2
• Molecular Weight: 352.4 g/mol

Description

4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a pyrazole-based compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide involves the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation. It also inhibits the activity of certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of dopamine release in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide have been extensively studied. It has been found to have anti-inflammatory effects, which can help in the treatment of various inflammatory diseases. It also has antitumor effects, which can help in the treatment of cancer. Additionally, it has been found to have neuroprotective effects, which can help in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide in lab experiments include its potential applications in various areas of scientific research, such as antimicrobial, antitumor, and anti-inflammatory research. Its mechanism of action and biochemical and physiological effects have been extensively studied, which makes it a well-understood compound. However, its limitations include its potential toxicity and the need for further studies to fully understand its potential applications.

Future Directions

There are several future directions for research on 4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide. One potential direction is to further study its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Another potential direction is to study its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

4-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-1-ethyl-1H-pyrazole-3-carboxamide has been studied extensively for its potential applications in various areas of scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.